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Documented Contexts for 4-Methylundecane

The table below summarizes the specific, evidence-based contexts in which 4-methylundecane has been

identified and measured.

Context of
Identification

Experimental Method Used Key Quantitative Finding Citation

Crude Oil Vapour
Analysis

GC-MS with Flame Ionization

Detector (FID) and Pulsed
Flame Photometric Detector

(PFPD) [1]

Identified as a persistent

component in gaseous emissions
after 576 hours of aeration [1].

[1]

Herbal Medicine
(Stephania
tetrandra)

Gas Chromatography-Mass

Spectrometry (GC-MS) [2]

Identified as a volatile component

with a relative content of 0.32%
in the geo-authentic herb [2].

[2]

Lung Cancer
Biomarker
Discovery

GC-MS with a single
quadrupole mass spectrometer

[3]

Statistical analysis showed a
significant difference (p-value

0.013) in levels between lung
cancer patients and controls [3].

[3]
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Context of
Identification

Experimental Method Used Key Quantitative Finding Citation

Pharmaceutical
Reference
Standard

Not specified (supplied for

analytical use)

Used for method development

and validation (AMV) during
commercial production of

Escitalopram [4].

[4]

Detailed Experimental Protocols

Here is a detailed breakdown of the key methodologies cited in the search results.

GC-MS Analysis for Plant Volatiles: In the study on Stephania tetrandra, volatile components were

analyzed using GC-MS. The specific column used was not mentioned, but the relative content of
compounds was calculated using the peak area normalization method. Identification was achieved by

matching mass spectra against the NIST08 and NIST08s library databases, with a required similarity
threshold [2].

GC-MS for Biomarker Discovery in Breath: The lung cancer study provides a highly detailed
protocol [3]:

Instrument: A single quadrupole GC-MS was used.
Data Processing: Open-source software (Openchrom) and the Automated Mass Spectral

Deconvolution and Identification System (AMDIS) were used for data analysis.
Compound Identification: VOC identification required a mass spectrum match factor of 80%
or higher against the NIST library.
Statistical Validation: The peak areas of identified VOCs were used for statistical analysis.

The non-parametric Mann-Whitney U test was applied to find significant differences (p < 0.05)
between patient and control groups. Compounds that were also statistically significant for

confounders like smoking or gender were excluded as potential biomarkers [3].
General GC-MS/FID for Complex Mixtures: The research on crude oil vapors utilized Gas

Chromatography coupled with both a Mass Spectrometer (for speciation) and a Flame Ionization
Detector (for quantification). This highlights the application of GC in characterizing complex

hydrocarbon mixtures where 4-methylundecane is one component among many [1].

Experimental Workflow Diagram
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Based on the protocols above, the following diagram illustrates a generalized experimental workflow for the

identification and validation of 4-methylundecane using GC-MS, particularly in biomarker studies.
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Sample Collection

Sample Preparation
(HS-SPME, etc.)

GC-MS Analysis

Data Deconvolution
(AMDIS, Openchrom)

Library Matching
(NIST, >80% Match)

 No Match

Quantification &
Statistical Testing

 Match Found

Biomarker Validation
(Exclude Confounders)

 Not Significant

Validated Identification

 Statistically
 Significant
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GC-MS Identification & Validation Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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